Cas no 69521-94-4 (Thymalfasin)

Thymalfasin structure
Thymalfasin structure
Product Name:Thymalfasin
CAS No:69521-94-4
MF:C129H215N33O55
MW:3108.27553391457
CID:509722
Update Time:2023-08-02

Thymalfasin Chemical and Physical Properties

Names and Identifiers

    • Thymosin a1
    • a1-Thymosin
    • Maipuxin
    • Thymosin alpha-1
    • Zadaxin
    • Thymosin alpha1
    • Thymosin alpha 1
    • Thymosin alpha1 (ox)
    • Thymosin alpha1 (human)
    • Thymosin-alpha-1
    • Thymosin alpha1 (cattle)
    • C129H215N33O55
    • W0B22ISQ1C
    • N-Acetyl-L-seryl-L-alpha-aspartyl-L-alanyl-L-alanyl-L-valyl-L-alpha-aspartyl-L-threonyl-L-seryl-L-seryl-L-alpha-glutamyl-L-isoleucyl-L-threonyl-L-threonyl-L-lysyl-L-alpha-aspartyl-L-leucyl-L-lysyl-L-alpha-glutamyl-L-lysyl-L-lysyl-L-alpha-glutamyl-L-valyl-L-valyl-L-alpha-gl
    • Thymalfasin
    • Inchi: 1S/C129H215N33O55/c1-18-59(10)98(159-114(201)76(36-42-91(181)182)146-120(207)83(53-164)154-121(208)84(54-165)155-127(214)99(63(14)166)160-118(205)80(51-94(187)188)152-123(210)95(56(4)5)156-104(191)62(13)135-102(189)60(11)137-115(202)78(49-92(183)184)151-119(206)82(52-163)138-66(17)169)125(212)161-101(65(16)168)128(215)162-100(64(15)167)126(213)147-70(30-22-26-46-133)109(196)150-79(50-93(185)186)117(204)149-77(47-55(2)3)116(203)142-69(29-21-25-45-132)108(195)144-73(33-39-88(175)176)110(197)141-67(27-19-23-43-130)106(193)140-68(28-20-24-44-131)107(194)145-75(35-41-90(179)180)113(200)157-97(58(8)9)124(211)158-96(57(6)7)122(209)148-74(34-40-89(177)178)111(198)143-71(31-37-86(171)172)105(192)136-61(12)103(190)139-72(32-38-87(173)174)112(199)153-81(129(216)217)48-85(134)170/h55-65,67-84,95-101,163-168H,18-54,130-133H2,1-17H3,(H2,134,170)(H,135,189)(H,136,192)(H,137,202)(H,138,169)(H,139,190)(H,140,193)(H,141,197)(H,142,203)(H,143,198)(H,144,195)(H,145,194)(H,146,207)(H,147,213)(H,148,209)(H,149,204)(H,150,196)(H,151,206)(H,152,210)(H,153,199)(H,154,208)(H,155,214)(H,156,191)(H,157,200)(H,158,211)(H,159,201)(H,160,205)(H,161,212)(H,162,215)(H,171,172)(H,173,174)(H,175,176)(H,177,178)(H,179,180)(H,181,182)(H,183,184)(H,185,186)(H,187,188)(H,216,217)/t59-,60-,61-,62-,63+,64+,65+,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,95-,96-,97-,98-,99-,100-,101-/m0/s1
    • InChI Key: NZVYCXVTEHPMHE-ZSUJOUNUSA-N
    • SMILES: O=C([C@H](C(C)C)NC([C@H](CCC(=O)O)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CCC(=O)O)NC([C@H](CCCCN)NC([C@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](CCCCN)NC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)CC)NC([C@H](CCC(=O)O)NC([C@H](CO)NC([C@H](CO)NC([C@H]([C@@H](C)O)NC([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@H](C)NC([C@H](C)NC([C@H](CC(=O)O)NC([C@H](CO)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(=O)O)CC(N)=O)=O)CCC(=O)O)=O)=O)CCC(=O)O)=O)CCC(=O)O)=O)C(C)C

Computed Properties

  • Exact Mass: 3107.507483
  • Monoisotopic Mass: 3106.504128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 49
  • Hydrogen Bond Acceptor Count: 59
  • Heavy Atom Count: 217
  • Rotatable Bond Count: 111
  • Complexity: 7190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 32
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1460
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